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Abstract
R-10015 is a potent and selective small-molecule inhibitor of LIM domain kinase (LIMK) with

significant promise as a broad-spectrum antiviral agent. By targeting a host cellular factor

essential for the lifecycle of numerous viruses, R-10015 presents a novel approach to antiviral

therapy with a potentially high barrier to the development of viral resistance. This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, mechanism of action, and antiviral activity of R-10015, supported by detailed

experimental protocols and quantitative data.

Chemical Structure and Physicochemical Properties
R-10015 is a complex heterocyclic molecule. Its chemical identity and key physicochemical

properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15608720?utm_src=pdf-interest
https://www.benchchem.com/product/b15608720?utm_src=pdf-body
https://www.benchchem.com/product/b15608720?utm_src=pdf-body
https://www.benchchem.com/product/b15608720?utm_src=pdf-body
https://www.benchchem.com/product/b15608720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name

methyl 2-{2-[4-(8-chloro-1H-imidazo[4,5-

c]pyridin-4-yl)piperidin-1-yl]-1H-benzimidazol-5-

yl}oxyacetate

CAS Number 2097938-51-5[1]

Molecular Formula C20H19ClN6O2[1]

Molecular Weight 410.86 g/mol

SMILES
O=C(C1=CC=C2NC(C3CCN(C4=C5C(NC=C5C

l)=NC=N4)CC3)=NC2=C1)OC[1]

Appearance Off-white to pink solid[1]

Mechanism of Action: Targeting the LIMK-Cofilin
Signaling Pathway
R-10015 functions as a potent inhibitor of LIM domain kinase (LIMK), a key regulator of actin

cytoskeleton dynamics.[1] LIMK phosphorylates and inactivates cofilin, an actin-depolymerizing

factor. By inhibiting LIMK, R-10015 prevents cofilin phosphorylation, leading to increased cofilin

activity and subsequent actin depolymerization. Many viruses hijack the host cell's actin

network for various stages of their lifecycle, including entry, intracellular transport, and budding.

R-10015's disruption of this process underlies its broad-spectrum antiviral activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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